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Compound of Interest

Compound Name:

3-Amino-3-[4-

(dimethylamino)phenyl]propanoic

acid

CAS No.: 282524-80-5

Cat. No.: B1275892

Get Quote

Executive Summary
Differentiation between

- and

-amino acid isomers is a pivotal challenge in pharmacokinetic profiling and peptide synthesis.
N,N-Dimethyl-

-phenylalanine (

, MW 193.24) exhibits a distinct fragmentation signature under Electrospray Ionization (ESI-
MS/MS) compared to its

-isomer.

While
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-phenylalanine derivatives predominantly form immonium ions (via loss of

), the

-isomer favors a

-elimination pathway, yielding a resonance-stabilized cinnamic acid cation (

149). This guide provides the mechanistic basis, diagnostic ions, and experimental protocols to
confidently identify this compound.

Structural Context & Isomeric Alternatives
To interpret the fragmentation correctly, one must distinguish the target molecule from its

isobaric alternatives.

Feature
Target: N,N-Dimethyl-

-Phe

Alternative: N,N-Dimethyl-

-Phe

Structure
3-(dimethylamino)-3-

phenylpropanoic acid

2-(dimethylamino)-3-

phenylpropanoic acid

Backbone -Amino Acid (N on C3) -Amino Acid (N on C2)

Precursor
194.25 194.25

Primary Mechanism -Elimination of Amine Immonium Ion Formation

Diagnostic Ion 149 (Cinnamic Acid cation) 148 (Immonium Ion)

Mechanistic Fragmentation Pathways
The fragmentation logic follows the stability of the transition states. The

-position of the dimethylamino group facilitates a specific elimination reaction that is structurally
forbidden in the

-isomer.
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Pathway A: The

-Elimination (Dominant for Target)
In

-amino acids, the protonated amine is a good leaving group. The acidity of the

-proton (adjacent to the carboxyl) allows for a facile E2-type elimination, expelling
dimethylamine (

, 45 Da) and generating a conjugated cinnamic acid cation at

149.

Pathway B: Immonium Formation (Dominant for

-Isomer)
The

-isomer undergoes a concerted loss of water and carbon monoxide (

, 46 Da) to form the immonium ion at

148. This pathway is suppressed in the

-isomer because the resulting ion would lack the requisite resonance stabilization.

Visualization of Fragmentation Logic

Precursor Ion
[M+H]+ = 194

Beta-Elimination
(Loss of NH(CH3)2)Beta-Isomer Path

Immonium Formation
(Loss of H2O + CO)

Alpha-Isomer Path

Cinnamic Acid Cation
 m/z 149 (Diagnostic)

-45 Da Styrene Cation
 m/z 103

-46 Da (HCOOH)

Immonium Ion
 m/z 148 (Alpha Specific)

-46 Da Tropylium Ion
 m/z 91

-57 Da

Click to download full resolution via product page

Figure 1: Divergent fragmentation pathways for N,N-dimethyl phenylalanine isomers. The

green node indicates the positive identification marker for the beta-isomer.
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Comparative Data Analysis
The following table summarizes the expected ion series. Use this for peak assignment in your

MS2 spectra.

Fragment Type
-Isomer (

)

-Isomer (

)

Mechanism / Notes

Precursor 194 194
Protonated molecule

.[1]

Base Peak 149 148

Critical Distinction.

: Loss of

dimethylamine.

: Loss of

.

Secondary 131 103

: Loss of

from 149 (Acylium

ion).

Aryl 103 / 77 91

: Styrene/Phenyl

cation.

: Tropylium ion (

).

Amine 46 / 44 46 / 44

Low mass

dimethylamine

fragments (often cut

off by low-mass filter).

Interpretation Tip: A mass shift of 1 Da between the base peaks of the two isomers (
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vs

) is the definitive confirmation of the

-backbone structure.

Experimental Protocol (Self-Validating)
To ensure reproducible data, follow this LC-MS/MS workflow. This protocol includes a "System

Suitability" step to validate the instrument's ability to detect the specific neutral losses.

Step 1: Sample Preparation
Solvent: Dissolve 1 mg of compound in 1 mL of 50:50 Methanol:Water + 0.1% Formic Acid.

Concentration: Dilute to 1

g/mL for direct infusion or 100 ng/mL for LC injection.

Control: Prepare a blank (solvent only) to rule out background noise at

149 (common phthalate contaminant range, though phthalate is usually 149.02 vs Cinnamic
149.06). High Resolution MS (HRMS) is recommended to resolve this.

Step 2: LC-MS/MS Parameters
Ionization: ESI Positive Mode (+).

Flow Rate: 0.3 mL/min (LC) or 5

L/min (Infusion).

Collision Energy (CE) Ramp:

Perform a "CE Breakdown Curve" stepping from 10 eV to 40 eV.

Observation: The precursor (194) should deplete as 149 appears.

Optimal CE: Typically 20–25 eV for maximum intensity of the diagnostic fragment.

Step 3: Validation Criteria
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Precursor Check: Signal at

194 must be >10e5 counts.

Fragment Check: At 25 eV, the ratio of

should be > 1.0 (Base peak is 149).

Interference Check: Verify no signal at

148 (indicates

-isomer impurity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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